75-01-4

Chloroethene

In Stock

• CAS RN:
• 75-01-4

• Formula:
• C2H3Cl
  H2C=CHCl
  (C2H3Cl)n
  C2H3Cl

• InChI:
• InChI=1S/C2H3Cl/c1-2-3/h2H,1H2

• InChIKey:
• BZHJMEDXRYGGRV-UHFFFAOYSA-N

• Vinyl chloride is a colorless gas, which can serve as a monomer for the industrial production of poly(vinyl chloride) bhomopolymer and copolymer. It can also be used in the production of vinyl stearate, vinylidene chloride, tri- and tetra-chloroethylene. It can be obtained via reaction of hydrochloric acid with acetylene derived from calcium carbide.
  Vinyl Chloride is a chlorinated hydrocarbon occurring as a colorless, highly flammable gas with a mild, sweet odor that may emit toxic fumes of carbon dioxide, carbon monoxide, hydrogen chloride and phosgene when heated to decomposition. Vinyl chloride is primarily used to make polyvinyl chloride to manufacture plastics. Exposure to this substance affects the central and peripheral nervous system and causes liver damage. Prolonged exposure to vinyl chloride can cause a set of symptoms that is characterized by Raynaud's phenome...

Cyclohexanesulfinic Acid

In Stock

• CAS RN:
• 5675-01-4

• Formula:
• C6H12O2S

• InChI:
• InChI=1S/C6H12O2S/c7-9(8)6-4-2-1-3-5-6/h6H,1-5H2,(H,7,8)

• InChIKey:
• RVAUVEOTZNLMQL-UHFFFAOYSA-N

• Cyclohexanesulfinic Acid is a useful research compound. Its molecular formula is C6H12O2S and its molecular weight is 148.23 g/mol. The purity is usually 95%.

methyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate

In Stock

• CAS RN:
• 5475-01-4

• Formula:
• C21H25NO5

• InChI:
• InChI=1S/C21H25NO5/c1-5-27-16-10-9-13(11-17(16)25-3)19-18(21(24)26-4)12(2)22-14-7-6-8-15(23)20(14)19/h9-11,19,22H,5-8H2,1-4H3

• InChIKey:
• KUBCEGXRKYAQSL-UHFFFAOYSA-N

• Methyl 4-(4-ethoxy-3-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxylate is a useful research compound. Its molecular formula is C21H25NO5 and its molecular weight is 371.4 g/mol. The purity is usually 95%.

2-Methylisonicotinaldehyde

In Stock

• CAS RN:
• 63875-01-4

• Formula:
• C7H7NO

• InChI:
• InChI=1S/C7H7NO/c1-6-4-7(5-9)2-3-8-6/h2-5H,1H3

• InChIKey:
• SUMAWDZJEIQACJ-UHFFFAOYSA-N

• 2-Methylisonicotinaldehyde is a useful research compound. Its molecular formula is C7H7NO and its molecular weight is 121.14 g/mol. The purity is usually 95%.

3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)propanamide

In Stock

• CAS RN:
• 327075-01-4

• Formula:
• C14H14N2O4

• InChI:
• InChI=1S/C14H14N2O4/c1-10-2-7-13(20-10)8-9-14(17)15-11-3-5-12(6-4-11)16(18)19/h2-7H,8-9H2,1H3,(H,15,17)

• InChIKey:
• OKKPIGVGNNUGPT-UHFFFAOYSA-N

• 3-(5-methylfuran-2-yl)-N-(4-nitrophenyl)propanamide is a useful research compound. Its molecular formula is C14H14N2O4 and its molecular weight is 274.276. The purity is usually 95%.

tert-Butyl 3-chloropiperidine-1-carboxylate

In Stock

• CAS RN:
• 885275-01-4

• Formula:
• C10H18ClNO2

• InChI:
• InChI=1S/C10H18ClNO2/c1-10(2,3)14-9(13)12-6-4-5-8(11)7-12/h8H,4-7H2,1-3H3

• InChIKey:
• JPSPBVBCTKBAEJ-UHFFFAOYSA-N

• Tert-Butyl 3-chloropiperidine-1-carboxylate is a useful research compound. Its molecular formula is C10H18ClNO2 and its molecular weight is 219.71 g/mol. The purity is usually 95%.

2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid

In Stock

• CAS RN:
• 704875-01-4

• Formula:
• C11H9N3O2S2

• InChI:
• InChI=1S/C11H9N3O2S2/c1-6(9(15)16)17-10-12-13-11-14(10)7-4-2-3-5-8(7)18-11/h2-6H,1H3,(H,15,16)

• InChIKey:
• PLHCMMFAXPTJNX-UHFFFAOYSA-N

• 2-([1,2,4]Triazolo[3,4-b][1,3]benzothiazol-3-ylthio)propanoic acid is a useful research compound. Its molecular formula is C11H9N3O2S2 and its molecular weight is 279.33. The purity is usually 95%.

5-(2-Chlorophenyl)-7-(2-furyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine

• CAS RN:
• 720675-01-4

• Formula:
• C15H13ClN4O

• InChI:
• InChI=1S/C15H13ClN4O/c16-11-5-2-1-4-10(11)12-8-13(14-6-3-7-21-14)20-15(19-12)17-9-18-20/h1-7,9,12-13H,8H2,(H,17,18,19)

• InChIKey:
• MLMQEBHBKVYIKT-UHFFFAOYSA-N

• 5-(2-Chlorophenyl)-7-(2-furyl)-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C15H13ClN4O and its molecular weight is 300.74g/mol. The purity is usually 95%.

3,5-Dichloro-2'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-01-4

• Formula:
• C18H17Cl2NO

• InChI:
• InChI=1S/C18H17Cl2NO/c19-15-9-14(10-16(20)11-15)18(22)17-6-2-1-5-13(17)12-21-7-3-4-8-21/h1-2,5-6,9-11H,3-4,7-8,12H2

• InChIKey:
• AOCSLRUFTYSNFD-UHFFFAOYSA-N

• 3,5-Dichloro-2'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.

Ethyl azetidine-3-carboxylate

In Stock

• CAS RN:
• 791775-01-4

• Formula:
• C6H11NO2

• InChI:
• InChI=1S/C6H11NO2/c1-2-9-6(8)5-3-7-4-5/h5,7H,2-4H2,1H3

• InChIKey:
• CMXMEUUHZBOBGZ-UHFFFAOYSA-N

• Ethyl azetidine-3-carboxylate is a useful research compound. Its molecular formula is C6H11NO2 and its molecular weight is 129.16 g/mol. The purity is usually 95%.

Ptemc

In Stock

• CAS RN:
• 123875-01-4

• Formula:
• C19H23NO4S

• InChI:
• InChI=1S/C19H23NO4S/c1-12-16(18(21)23-4)13(2)20-14(3)17(12)19(22)24-10-11-25-15-8-6-5-7-9-15/h5-9,12,20H,10-11H2,1-4H3

• InChIKey:
• DHCNAWNKZMNTIS-UHFFFAOYSA-N

• 2,4,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylic acid O3-methyl ester O5-[2-(phenylthio)ethyl] ester is a dihydropyridine.

4-fluoro-3-methyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide

In Stock

• CAS RN:
• 1705975-01-4

• Formula:
• C16H20FN3O2S2

• InChI:
• InChI=1S/C16H20FN3O2S2/c1-12-9-14(4-5-15(12)17)24(21,22)19-10-13-3-2-7-20(11-13)16-18-6-8-23-16/h4-6,8-9,13,19H,2-3,7,10-11H2,1H3

• InChIKey:
• CECCYFUGPKXKDD-UHFFFAOYSA-N

• 4-fluoro-3-methyl-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H20FN3O2S2 and its molecular weight is 369.47. The purity is usually 95%.

N-(cyanomethyl)-N-methyl-2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetamide

Usually In Stock

• CAS RN:
• 1797075-01-4

• Formula:
• C15H15N3O2

• InChI:
• InChI=1S/C15H15N3O2/c1-11-13(10-14(19)18(2)9-8-16)17-15(20-11)12-6-4-3-5-7-12/h3-7H,9-10H2,1-2H3

• InChIKey:
• ZKOJBRRWZNAFFD-UHFFFAOYSA-N

• N-(cyanomethyl)-N-methyl-2-(5-methyl-2-phenyl-1,3-oxazol-4-yl)acetamide is a useful research compound. Its molecular formula is C15H15N3O2 and its molecular weight is 269.304. The purity is usually 95%.

N-(4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-ene-8-carbonyl)phenyl)-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 1797875-01-4

• Formula:
• C21H22N2O3S

• InChI:
• InChI=1S/C21H22N2O3S/c1-15-4-2-7-20(14-15)27(25,26)22-17-10-8-16(9-11-17)21(24)23-18-5-3-6-19(23)13-12-18/h2-5,7-11,14,18-19,22H,6,12-13H2,1H3

• InChIKey:
• XCKTUXUPSANTTB-UHFFFAOYSA-N

• N-(4-((1R,5S)-8-azabicyclo[3.2.1]oct-2-ene-8-carbonyl)phenyl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C21H22N2O3S and its molecular weight is 382.48. The purity is usually 95%.

(1R,3S,5R,6R)-6-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-3-carboxylic acid

In Stock

• CAS RN:
• 2219375-01-4

• Formula:
• C13H21NO4

• InChI:
• InChI=1S/C13H21NO4/c1-13(2,3)18-12(17)14-10-6-7-4-8(11(15)16)5-9(7)10/h7-10H,4-6H2,1-3H3,(H,14,17)(H,15,16)/t7-,8+,9-,10-/m1/s1

• InChIKey:
• JUEQEIOVZRBEEZ-UTINFBMNSA-N

• (1R,3S,5R,6R)-6-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.0]heptane-3-carboxylic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.

4-[[1-(5-Chloro-2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-2-methylpyridine

Usually In Stock

• CAS RN:
• 2379975-01-4

• Formula:
• C19H23ClN2O4S

• InChI:
• InChI=1S/C19H23ClN2O4S/c1-14-10-17(7-8-21-14)26-13-15-4-3-9-22(12-15)27(23,24)19-11-16(20)5-6-18(19)25-2/h5-8,10-11,15H,3-4,9,12-13H2,1-2H3

• InChIKey:
• FDHWURHAINUPJE-UHFFFAOYSA-N

• 4-[[1-(5-Chloro-2-methoxyphenyl)sulfonylpiperidin-3-yl]methoxy]-2-methylpyridine is a useful research compound. Its molecular formula is C19H23ClN2O4S and its molecular weight is 410.91. The purity is usually 95%.

5-Ethoxy-2-fluoroaniline

In Stock

• CAS RN:
• 1190075-01-4

• Formula:
• C8H10FNO

• InChI:
• InChI=1S/C8H10FNO/c1-2-11-6-3-4-7(9)8(10)5-6/h3-5H,2,10H2,1H3

• InChIKey:
• BWVDCOCOPJOZEH-UHFFFAOYSA-N

• 5-Ethoxy-2-fluoroaniline is a useful research compound. Its molecular formula is C8H10FNO and its molecular weight is 155.17 g/mol. The purity is usually 95%.

2-(4,5-Dihydro-1,3-thiazol-2-ylsulfanyl)-1-(3,4-dihydroxyphenyl)ethanone;hydrobromide

• CAS RN:
• 1035875-01-4

• Formula:
• C11H12BrNO3S2

• InChI:
• InChI=1S/C11H11NO3S2.BrH/c13-8-2-1-7(5-9(8)14)10(15)6-17-11-12-3-4-16-11;/h1-2,5,13-14H,3-4,6H2;1H

• InChIKey:
• GUNFIDRZOBRQCN-UHFFFAOYSA-N

• RETRA is an anticancer agent. It acts by exerting anticancer activity in Ewing's sarcoma cells independent of their TP53 status.